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Abstract

This application note provides a comprehensive overview and detailed protocols for the
identification and quantification of flavonoids using UV-Vis spectroscopy. It is intended for
researchers, scientists, and drug development professionals. The document outlines the
fundamental principles of flavonoid analysis by UV-Vis, offers step-by-step experimental
procedures for both qualitative and quantitative assessments, and presents data in clearly
structured tables for easy interpretation. Furthermore, experimental workflows are visualized
using diagrams to enhance understanding.

Introduction

Flavonoids are a diverse group of polyphenolic secondary metabolites found ubiquitously in
plants.[1] They are of significant interest in the pharmaceutical and nutraceutical industries due
to their wide range of biological activities, including antioxidant, anti-inflammatory, antiviral, and
anticancer properties.[2][3] Consequently, the accurate and efficient identification and
guantification of flavonoids in various matrices such as plant extracts and finished products are
crucial for quality control and drug development.
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UV-Vis spectroscopy is a simple, rapid, cost-effective, and widely available technique for the
analysis of flavonoids.[4][5] The conjugated aromatic systems within the flavonoid structure
give rise to characteristic absorption bands in the UV-Visible region, making this technique
highly suitable for their detection and quantification.[6]

Principles of Flavonoid Identification by UV-Vis
Spectroscopy

The UV-Vis spectra of flavonoids are characterized by two main absorption bands, designated
as Band | and Band 11.[7][8]

» Band I, typically observed in the 240-285 nm range, is associated with the absorption of the
A-ring benzoyl system.[7][8]

e Band I, appearing in the 300—400 nm range, corresponds to the absorption of the B-ring
cinnamoyl system.[7][8]

The position and intensity of these bands are influenced by the specific class of flavonoid and
the nature and position of substituents on the flavonoid skeleton. This allows for the preliminary
identification of the flavonoid class present in a sample.[7]

The addition of shift reagents, such as aluminum chloride (AICIs), sodium acetate (NaOAc),
and sodium hydroxide (NaOH), can cause bathochromic (red) or hypsochromic (blue) shifts in
the absorption maxima.[7][9] These shifts provide valuable information about the presence and
location of free hydroxyl groups on the flavonoid nucleus, further aiding in structural elucidation.
[7][9] For instance, AICIs forms complexes with flavonoids having ortho-dihydroxyl groups or
hydroxyl groups at C-3 or C-5, leading to a significant bathochromic shift in Band I1.[7]

Quantification of Total Flavonoids

A common and straightforward method for the quantification of total flavonoid content (TFC) is
the aluminum chloride (AICIs) colorimetric assay.[4][10][11] In this method, AICIs forms a stable
complex with the C-4 keto group and either the C-3 or C-5 hydroxyl group of most flavones and
flavonols, resulting in a colored product that can be measured spectrophotometrically.[6] The
absorbance of the resulting solution is proportional to the amount of flavonoids present.
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Quercetin or rutin are frequently used as standards to construct a calibration curve, and the
TFC is expressed as quercetin equivalents (QE) or rutin equivalents (RE).[6][10]

Experimental Protocols

Protocol 1: Qualitative Analysis and Identification of
Flavonoid Class

This protocol describes the general procedure for obtaining the UV-Vis spectrum of a flavonoid-
containing sample to make a preliminary identification of the flavonoid class.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes

Methanol (or other suitable solvent)

Sample extract

Procedure:

» Prepare a dilute solution of the sample extract in methanol. The concentration should be
adjusted to yield an absorbance reading within the linear range of the instrument (typically
0.2-0.8 A.U.).

o Use methanol as the blank to zero the spectrophotometer.

» Scan the sample solution over a wavelength range of 200500 nm.

e Record the absorption spectrum and identify the wavelengths of maximum absorbance
(Amax) for Band | and Band II.

o Compare the observed Amax values with the characteristic absorption ranges for different
flavonoid classes (see Table 1) to tentatively identify the class of flavonoids present.
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Protocol 2: Quantification of Total Flavonoid Content
(TFC) using the Aluminum Chloride Colorimetric Method

This protocol provides a step-by-step method for determining the total flavonoid content in a
sample.

Materials:

UV-Vis Spectrophotometer

Quercetin (or Rutin) standard

Methanol

10% (w/v) Aluminum chloride (AICI3) solution

1 M Potassium acetate or Sodium acetate solution

Distilled water

Sample extract
Procedure:

1. Preparation of Standard Curve: a. Prepare a stock solution of quercetin (e.g., 1 mg/mL) in
methanol. b. From the stock solution, prepare a series of standard solutions with
concentrations ranging from, for example, 25 to 100 pg/mL.[11] c. For each standard solution,
take 0.5 mL and add 1.5 mL of methanol, 0.1 mL of 10% AICIs, and 0.1 mL of 1 M potassium
acetate.[11] Make up the final volume to 5 mL with distilled water. d. Incubate the mixture at
room temperature for 30 minutes.[11] e. Measure the absorbance of each solution at the
wavelength of maximum absorbance (typically around 415 nm for quercetin).[11] f. Plot the
absorbance versus the concentration of the standard solutions to construct a calibration curve.
Determine the equation of the line (y = mx + ¢) and the correlation coefficient (R?2).

2. Sample Analysis: a. Prepare a solution of the sample extract in methanol at a known
concentration. b. Take 0.5 mL of the sample solution and follow steps 1c and 1d as for the
standards. c. Measure the absorbance of the sample mixture at the same wavelength used for
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the standard curve. d. Calculate the concentration of flavonoids in the sample using the
equation from the calibration curve. e. Express the total flavonoid content as mg of quercetin
equivalents per gram of dry extract (mg QE/Q).

Data Presentation
Table 1: Characteristic UV-Vis Absorption Bands of

Elavonoid Classes
Flavonoid Class Band | (hm) Band Il (hm)
Flavones 310 - 350 250 - 280
Flavonols (3-OH substituted) 330 - 385 250 - 280
Isoflavones 300 - 330 245 - 295
Flavanones 300 - 330 275 -295
Chalcones 340 - 390 230 - 270
Aurones 380 - 430 230 - 270
Anthocyanins 475 - 560 270 - 280

Source: Data compiled from multiple sources.[7]

Table 2: Example Validation Parameters for a UV-Vis
Spectrophotometric Method for Quercetin Quantification
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Parameter Result
Wavelength of Maximum Absorption (Amax) 370 nm
Linearity Range 0.2-1.0 pg/mL
Correlation Coefficient (R?) 0.9995

Limit of Detection (LOD) 0.043 pg/mL
Limit of Quantification (LOQ) 1.303 pg/mL
Precision (%RSD) <2%
Accuracy (Recovery) 98 - 102%

Source: Example data based on a validated method for quercetin.[12]
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Caption: Workflow for the qualitative analysis of flavonoids.
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Caption: Workflow for total flavonoid content quantification.

Conclusion

UV-Vis spectroscopy is a powerful and accessible analytical tool for the identification and
guantification of flavonoids. The methods described in this application note provide a solid
foundation for researchers and professionals working with flavonoid-containing materials.
Proper method validation is crucial for ensuring the accuracy and reliability of the obtained
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results. While UV-Vis spectroscopy is excellent for determining total flavonoid content and
preliminary identification, it is often used in conjunction with other techniques like HPLC and
Mass Spectrometry for the separation and definitive identification of individual flavonoid
compounds in complex mixtures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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